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Compound of Interest

Compound Name: 4'-(Trifluoromethyl)acetophenone

Cat. No.: B133978 Get Quote

Introduction

4'-(Trifluoromethyl)acetophenone, identified by CAS No. 709-63-7, is a halogenated organic

compound derived from acetophenone.[1] Its chemical formula is C9H7F3O and it has a

molecular weight of 188.15.[2][3][4] This compound typically appears as a white to off-white or

faintly yellow crystalline solid with a mild aromatic odor.[1][5][6] It serves as a versatile starting

material in organic synthesis, particularly for introducing the trifluoromethyl group into

molecules, and is used in the synthesis of various pharmaceutical compounds.[1] Given its

application in research and development, a thorough understanding of its safety profile is

critical for researchers, scientists, and drug development professionals. This guide provides an

in-depth overview of its material safety data, handling procedures, and emergency responses.

Hazard Identification and GHS Classification
4'-(Trifluoromethyl)acetophenone is classified as hazardous under the 2012 OSHA Hazard

Communication Standard.[5] The primary hazards are related to irritation of the skin, eyes, and

respiratory system.[5][7] The GHS classification is summarized below.

Signal Word: Warning[5][7][8]

Pictogram: GHS07 (Exclamation Mark)[4]

Hazard Classifications:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b133978?utm_src=pdf-interest
https://www.benchchem.com/product/b133978?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.fishersci.com/store/msds?partNumber=AC214450050&productDescription=4-TRIFLUOROMETHYL+ACET+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-trifluoromethyl-acetophenone.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9717518.htm
https://www.guidechem.com/encyclopedia/4-trifluoromethyl-acetophenone-dic6724.html
https://www.benchchem.com/product/b133978?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://www.fishersci.com/store/msds?partNumber=AAA1552906&productDescription=4-TRIFLROMETHL+ACETOPHEN1+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-trifluoromethylacetophenone-pid_Rock15979.html
https://und-nd.newlook.safeschoolssds.com/document/view/96ee579f-dae9-4c63-872d-0575359a70c3/097cdc55-9ee7-4dba-9d2a-e7bb5d0b4076/4%E2%80%B2-(Trifluoromethyl)acetophenone,%20Aldrich%20233188
https://www.sigmaaldrich.com/SG/en/product/aldrich/233188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation, Category 2[5][7]

Serious Eye Irritation, Category 2[5][7][8]

Specific Target Organ Toxicity – Single Exposure (Respiratory Tract Irritation), Category 3[5]

[7][9]

Acute Toxicity (Oral), Category 4[9]

Hazardous to the Aquatic Environment, Long-Term Hazard, Category 3[9]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference

Hazard Statements

H302 Harmful if swallowed. [9]

H315 Causes skin irritation. [7][8]

H319 Causes serious eye irritation. [7][8]

H335
May cause respiratory

irritation.
[2][3][7]

H412
Harmful to aquatic life with

long lasting effects.
[9]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.

[7][9]

P264
Wash skin thoroughly after

handling.
[7][8]

P270
Do not eat, drink or smoke

when using this product.
[9]

P271
Use only outdoors or in a well-

ventilated area.
[7][9]

P273
Avoid release to the

environment.
[9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[7][8][9]

P302+P352
IF ON SKIN: Wash with plenty

of water.
[7][8][9]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

[2][7][9]
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Code Statement Reference

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2][3][7][8]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

[9]

P332+P313
If skin irritation occurs: Get

medical advice/attention.
[8][9]

P337+P313
If eye irritation persists: Get

medical advice/attention.
[8][9]

P362+P364
Take off contaminated clothing

and wash it before reuse.
[7][9]

P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.

[7][9]

P405 Store locked up. [2][7][9]

| P501 | Dispose of contents/container to an approved waste disposal plant. |[2][7][9] |

Physical and Chemical Properties
The physical and chemical properties of 4'-(Trifluoromethyl)acetophenone are essential for

safe handling and storage.

Table 2: Physical and Chemical Data
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Property Value Reference

Appearance
White to faintly yellow low
melting solid

[1][6]

Physical State Solid [5]

Odor Odorless / Mild aromatic [1][5]

Molecular Formula C9H7F3O [2][4]

Molecular Weight 188.15 g/mol [2][4]

Melting Point 30 - 33 °C / 86 - 91.4 °F [4][5]

Boiling Point
79 - 80 °C / 174.2 - 176 °F @ 8

mmHg
[4][5]

Flash Point 84 °C / 183.2 °F (closed cup) [4][5]

Specific Gravity 0.920 [2][5]

Water Solubility
Insoluble / No information

available
[1][2]

| Vapor Density | Not applicable |[2][5] |

Safe Handling and Personal Protection
Proper handling and the use of personal protective equipment are crucial to minimize exposure

risk.

Handling Procedures:

Avoid all personal contact, including inhalation of dust or fumes.[9]

Use only in a well-ventilated area or outdoors.[7][9]

Wear suitable protective clothing, gloves, and eye/face protection.[7][9]

Avoid formation of dust and aerosols.[3][7]
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Keep away from open flames, hot surfaces, and sources of ignition.[5]

Do not eat, drink, or smoke when handling this product.[9]

Wash hands and any exposed skin thoroughly after handling.[2][8]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[3][7]

Keep the container tightly closed.[2][7]

Store locked up.[2][7][9]

Store away from incompatible materials such as strong oxidizing agents and reducing

agents.[5][9]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference

Eye/Face

Safety glasses with side-
shields conforming to
EN166 (EU) or NIOSH (US)
standards.

[3][5]

Skin

Handle with chemical-resistant

gloves (e.g., Nitrile). Wear

appropriate protective clothing

or a lab coat to prevent skin

exposure.

[3][5][10]

Respiratory

Use a MSHA/NIOSH approved

dust respirator (e.g., N95) if

ventilation is inadequate or

dust is generated.

[4][10]

| Engineering Controls| Work in a well-ventilated area, such as a fume hood. Eyewash stations

and safety showers should be readily accessible. |[3][5] |
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Safe Laboratory Handling Workflow

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure Adequate Ventilation
(e.g., Fume Hood)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weigh/Transfer Chemical

Perform Experimental Procedure

Segregate & Label Waste

Clean Work Area

Remove PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: A workflow for the safe handling of 4'-(Trifluoromethyl)acetophenone in a lab

setting.

Emergency and First-Aid Procedures
Immediate and appropriate action is vital in the event of an exposure or emergency.

First-Aid Measures:

General Advice: If symptoms persist, consult a physician and show them the safety data

sheet.[2][3]

Inhalation: Move the victim to fresh air.[3][7] If breathing is difficult, give oxygen; if not

breathing, provide artificial respiration.[7] Seek medical attention if you feel unwell.[2]

Skin Contact: Immediately take off contaminated clothing.[7] Wash the affected area with

plenty of soap and water for at least 15 minutes.[2][7] If skin irritation occurs, get medical

advice.[7][8]

Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,

also under the eyelids.[2][3] Remove contact lenses if present and easy to do so.[3][7] If eye

irritation persists, seek medical attention.[2][8]

Ingestion: Rinse mouth with water.[3] Never give anything by mouth to an unconscious

person.[3] Urgent medical attention is likely needed; contact a doctor or Poison Information

Centre.[3][9]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: The compound is not considered a significant fire risk, but containers may

burn.[9] Combustion may produce hazardous fumes, including carbon oxides and hydrogen

fluoride.[3][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3]
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First-Aid Decision Workflow
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Caption: A decision-making workflow for first-aid response to an exposure event.

Toxicological and Ecotoxicological Profile
The toxicological data highlights the compound's irritant and moderately toxic properties.

Table 4: Summary of Toxicological Effects
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Effect Finding Classification Reference

Acute Oral Toxicity
Harmful if
swallowed.

Category 4 [9]

Skin

Corrosion/Irritation
Causes skin irritation. Category 2 [5][7][8]

Serious Eye

Damage/Irritation

Causes serious eye

irritation.
Category 2 [5][7][8]

Respiratory Irritation
May cause respiratory

irritation.
STOT SE, Category 3 [5][7]

| Chronic Toxicity | No data available. | - |[7] |

Ecotoxicity:

The material is classified as harmful to aquatic life with long-lasting effects (H412).[9]

It should not be allowed to enter drains or surface waters.[3][9]

Experimental Protocols
The hazard classifications presented in this guide are derived from standardized toxicological

and environmental studies. However, the detailed experimental methodologies and raw data for

these classifications are not publicly available within the provided Material Safety Data Sheets.

The information is typically held by the chemical manufacturer or regulatory bodies.

Research literature mentions experimental work involving 4'-(Trifluoromethyl)acetophenone,

such as studies on its phosphorescence emission spectra and its use in enantioselective

addition reactions.[6][11] These studies focus on its chemical properties and reactivity rather

than its toxicological profile. For detailed toxicological protocols, direct inquiry to the supplier or

consultation of comprehensive chemical regulation databases (e.g., ECHA) would be

necessary.
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4'-(Trifluoromethyl)acetophenone is a valuable reagent in chemical synthesis but requires

careful management due to its hazards. It is a skin, eye, and respiratory irritant, and is harmful

if swallowed. Adherence to strict safety protocols, including the use of proper personal

protective equipment and adequate ventilation, is mandatory to ensure the safety of laboratory

personnel. All researchers must be familiar with the emergency and first-aid procedures before

handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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